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Compound of Interest

Compound Name: 8-Hydrazinoadenosine

Cat. No.: B3052129

8-Hydrazinoadenosine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Hydrazinoadenosine is a purine nucleoside analog characterized by the substitution of a
hydrazino group at the 8th position of the adenine base. While specific experimental data on
this compound is limited in publicly accessible literature, its structural similarity to adenosine
and other bioactive hydrazone-containing molecules suggests potential roles in modulating
biological pathways, particularly those involving adenosine receptors. This technical guide
provides a summary of the known chemical properties and structure of 8-
Hydrazinoadenosine, alongside a putative synthesis protocol and a hypothesized mechanism
of action based on related compounds. The information is intended to serve as a foundational
resource for researchers investigating the potential therapeutic applications of this and similar
molecules.

Chemical Properties and Structure

The fundamental chemical and structural properties of 8-Hydrazinoadenosine are
summarized below. The majority of the quantitative data is derived from computational models,
as extensive experimental characterization is not widely reported.
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Chemical Structure

o |[UPAC Name: (2R,3R,4S,5R)-2-(6-amino-8-hydrazinylpurin-9-yl)-5-(hydroxymethyl)oxolane-
3,4-diol[1]

e Synonyms: 8-hydrazinoadenosine, Regadenoson Impurity 29[1]
e Chemical Formula: C10H15N704[1]
e Molecular Weight: 297.27 g/mol [1]

e CAS Number: 3868-34-6[1]

Physicochemical Properties

A summary of the computed physicochemical properties of 8-Hydrazinoadenosine is provided
in Table 1. Experimental data on properties such as pKa and aqueous solubility are not readily
available in the reviewed literature.

Table 1. Computed Physicochemical Properties of 8-Hydrazinoadenosine

Property Value Source
XLogP3 -1.5 PubChem
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor

Count 9 PubChem
Rotatable Bond Count 3 PubChem
Exact Mass 297.11855199 Da PubChem
Monoisotopic Mass 297.11855199 Da PubChem
Topological Polar Surface Area 178 A2 PubChem
Heavy Atom Count 21 PubChem

Structural Representations
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e SMILES:C1=NC(=C2C(=N1)N(C(=N2)NN)[C@H]3--INVALID-LINK--CO)O)O)N

e INChI:InChI=1S/C10H15N704/c11-7-4-8(14-2-13-7)17(10(15-4)16-12)9-6(20)5(19)3(1-
18)21-9/h2-3,5-6,9,18-20H,1,12H2,(H,15,16)(H2,11,13,14)/t3-,5-,6-,9-/m1/s1

e InChiKey:XMRQUQWRGIIBTK-UUOKFMHZSA-N

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 8-
Hydrazinoadenosine are scarce. However, a plausible synthetic route can be inferred from
standard organic chemistry principles and procedures reported for analogous compounds.

Synthesis of 8-Hydrazinoadenosine from 8-
Bromoadenosine

The most probable synthetic route to 8-Hydrazinoadenosine involves the nucleophilic
aromatic substitution of 8-bromoadenosine with hydrazine.

Reaction Scheme:

8-Bromoadenosine + Hydrazine hydrate — 8-Hydrazinoadenosine + Hydrobromic acid
Materials and Reagents:

e 8-Bromoadenosine

e Hydrazine hydrate

« Ethanol (or another suitable alcohol solvent)

o Reflux apparatus

e Thin-layer chromatography (TLC) supplies

 Purification system (e.g., column chromatography or recrystallization solvents)

Procedure:
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¢ Dissolve 8-bromoadenosine in a suitable volume of ethanol in a round-bottom flask.

e Add an excess of hydrazine hydrate to the solution.

» Heat the reaction mixture to reflux and monitor the reaction progress using TLC.

o Upon completion, allow the mixture to cool to room temperature.

e Remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by column chromatography on silica gel.

Note: This is a generalized protocol. Optimization of reaction time, temperature, and purification
method may be necessary.
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Synthesis Workflow

Dissolve 8-Bromoadenosine
in Ethanol

(Add Hydrazine Hydrate)

Heat to Reflux

Monitor by TLC

Hypothesized Signaling Pathway

G-Hydrazinoadenosina

Adenosine Receptor

Converted by AQ

(e.g., A2A)
Activates Activates
(Cool to Room Temperature)
G Protein Protein Kinase A
(PKA)
(Evaporate Solveng
L/ Adenylyl Cyclase Phosphorylation of

Downstream Targets
Purify Product
(Recrystallization or Chromatography)

Cellular Response
(e.g., Vasodilation)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3052129?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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